molecular formula C30H24N2O7S B12131948 (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione

(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione

Cat. No.: B12131948
M. Wt: 556.6 g/mol
InChI Key: VXAAZGPQXPUKCD-IMVLJIQESA-N
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Description

  • The compound’s IUPAC name is quite a mouthful, so let’s break it down. It consists of several functional groups, including benzodioxin, benzothiazole, and pyrrolidine moieties.
  • The benzodioxin ring (2,3-dihydro-1,4-benzodioxin-6-yl) contributes to its aromatic character.
  • The compound has a prop-2-en-1-yloxy group attached to the phenyl ring.
  • Overall, it’s a complex molecule with potential biological activity.
  • Preparation Methods

      Synthetic Routes: The synthesis of this compound involves several steps due to its intricate structure. One possible synthetic route could be through multicomponent reactions or cascade reactions.

      Reaction Conditions: Specific reaction conditions would depend on the chosen synthetic pathway. Researchers might employ various catalysts, solvents, and temperatures.

  • Chemical Reactions Analysis

      Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: These would depend on the specific reactions. For example, reduction might yield hydroxylated derivatives.

  • Scientific Research Applications

      Chemistry: Researchers might study its reactivity, stereochemistry, and novel synthetic methods.

      Biology: Investigating its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

      Medicine: Screening for pharmacological effects, such as anticancer or antimicrobial properties.

      Industry: Exploring applications in materials science (e.g., polymers, dyes).

  • Mechanism of Action

    • Unfortunately, I couldn’t find specific information on its mechanism of action. Further research would be needed to elucidate this.
    • Targets and Pathways: Hypothetically, it could interact with enzymes, receptors, or cellular signaling pathways.

  • Comparison with Similar Compounds

      Uniqueness: Its combination of benzodioxin, benzothiazole, and pyrrolidine moieties sets it apart.

      Similar Compounds: While I don’t have a specific list, you might explore related compounds like benzodioxins, benzothiazoles, and pyrrolidines.

    Remember that this compound’s detailed study requires specialized expertise and laboratory work

    Properties

    Molecular Formula

    C30H24N2O7S

    Molecular Weight

    556.6 g/mol

    IUPAC Name

    (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione

    InChI

    InChI=1S/C30H24N2O7S/c1-3-12-37-19-7-4-17(5-8-19)26-25(27(33)18-6-11-22-23(15-18)39-14-13-38-22)28(34)29(35)32(26)30-31-21-10-9-20(36-2)16-24(21)40-30/h3-11,15-16,26,33H,1,12-14H2,2H3/b27-25+

    InChI Key

    VXAAZGPQXPUKCD-IMVLJIQESA-N

    Isomeric SMILES

    COC1=CC2=C(C=C1)N=C(S2)N3C(/C(=C(/C4=CC5=C(C=C4)OCCO5)\O)/C(=O)C3=O)C6=CC=C(C=C6)OCC=C

    Canonical SMILES

    COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C4=CC5=C(C=C4)OCCO5)O)C(=O)C3=O)C6=CC=C(C=C6)OCC=C

    Origin of Product

    United States

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